molecular formula C10H13F3O3 B8348910 2-Allyloxy-2-trifluoromethyl-but-3-enoic acid ethyl ester

2-Allyloxy-2-trifluoromethyl-but-3-enoic acid ethyl ester

Cat. No.: B8348910
M. Wt: 238.20 g/mol
InChI Key: QEEWPDUYQQOKDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Allyloxy-2-trifluoromethyl-but-3-enoic acid ethyl ester is a useful research compound. Its molecular formula is C10H13F3O3 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13F3O3

Molecular Weight

238.20 g/mol

IUPAC Name

ethyl 2-prop-2-enoxy-2-(trifluoromethyl)but-3-enoate

InChI

InChI=1S/C10H13F3O3/c1-4-7-16-9(5-2,10(11,12)13)8(14)15-6-3/h4-5H,1-2,6-7H2,3H3

InChI Key

QEEWPDUYQQOKDY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C=C)(C(F)(F)F)OCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-2-trifluoromethyl-but-3-enoic acid ethyl ester (3.6 g) in THF (100 mL) at 0° C. was added sodium hydride (1.1 g of 60% in oil), followed by addition of allyl bromide (2.3 mL) and tetrabutyl ammonium iodide (1.35 g). The resulting mixture was then heated to reflux for 5 h. The reaction was carefully quenched with NH4Cl (aq), extracted with EtOAc, and dried over Na2SO4. After concentration, the resulting crude material was filtered through a plug of silica gel and rinsed with 20% CH2Cl2/hexanes, then concentrated to yield the title compound as a yellow oil.
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.3 mL
Type
reactant
Reaction Step Two
Quantity
1.35 g
Type
catalyst
Reaction Step Two

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